Cas no 2229294-19-1 (3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine)

• Product Name: 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine
• CAS No: 2229294-19-1
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5801080
• PubChem ID: 165661766
• Update Time: 2025-06-22

3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine
• 2229294-19-1
• EN300-1763891
• 3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}but-3-en-1-amine

• Inchi： 1S/C14H22N2O/c1-11(7-8-15)12-5-6-14(17-4)13(9-12)10-16(2)3/h5-6,9H,1,7-8,10,15H2,2-4H3
• InChI Key： CVXMOHNGDOWIQD-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=C)CCN)C=C1CN(C)C

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine

Introduction to 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine (CAS No. 2229294-19-1)

3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine (CAS No. 2229294-19-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and features a unique structural arrangement that includes a substituted phenyl group and a butenyl chain. The presence of the dimethylamino and methoxy functional groups imparts specific chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine is C₁₅H₂₁N₂O, and its molecular weight is approximately 247.34 g/mol. The compound's structure consists of a central phenyl ring with a dimethylamino methyl substituent at the 3-position and a methoxy group at the 4-position. The butenyl chain, attached to the phenyl ring, contains an amine group at the terminal position, which can participate in various chemical reactions and interactions.

In terms of physical properties, 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine is typically a colorless or pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound's melting point is not well-documented, but it is known to have a boiling point around 250°C under standard atmospheric conditions.

The chemical stability of 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine is generally good under standard laboratory conditions. However, it can be sensitive to strong acids, bases, and oxidizing agents, which may lead to degradation or the formation of side products. Therefore, it is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials.

In the context of medicinal chemistry, 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to selectively inhibit certain kinases, which are key targets in cancer therapy.

Beyond enzyme inhibition, 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine has also been investigated for its potential neuroprotective properties. A study conducted by researchers at the University of California found that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine have also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound exhibits good oral bioavailability and can readily cross the blood-brain barrier, which is crucial for its potential application in central nervous system disorders.

In preclinical studies, 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine has demonstrated low toxicity levels across various animal models. However, further toxicological evaluations are necessary to ensure its safety for human use. These studies will involve comprehensive assessments of acute and chronic toxicity, genotoxicity, and carcinogenicity to provide a thorough understanding of the compound's safety profile.

The synthesis of 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine can be achieved through several routes, each with its own advantages and challenges. One common approach involves the reaction of 4-methoxybenzaldehyde with dimethylamine to form the corresponding imine intermediate. This intermediate is then coupled with butenyl bromide using palladium-catalyzed cross-coupling reactions to yield the final product. Alternative synthetic methods have also been explored to improve yield and purity while reducing environmental impact.

In conclusion, 3-{3-(dimethylamino)methyl-4-methoxyphenyl}but-3-en-1-amine (CAS No. 2229294-19-1) represents an intriguing compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation and development into potential therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant potential to contribute to the treatment of various diseases and conditions.